Cas no 2171684-35-6 (4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid)

• Product Name: 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• CAS No: 2171684-35-6
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6383722
• PubChem ID: 165547507
• Update Time: 2025-10-23

4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• 4-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-3-carboxylic acid
• EN300-1517275
• 2171684-35-6

• Inchi： 1S/C26H28N2O6/c29-24(27-23-14-33-12-21(23)25(30)31)22(11-15-9-10-15)28-26(32)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： VTAVACGRBFEIQF-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid

4-3-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171684-35-6, known as 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an oxolane ring. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group is well-known for its role as a protecting group in peptide synthesis, ensuring stability during the synthesis process. In this compound, the Fmoc group not only serves as a protective entity but also contributes to the molecule's solubility and bioavailability. Researchers have explored its use in designing prodrugs, where the Fmoc group can be cleaved under specific physiological conditions to release the active drug moiety. This approach has shown promise in improving the efficacy of therapeutic agents while reducing side effects.

The cyclopropyl group in the molecule adds another layer of complexity and functionality. Cyclopropane rings are known for their unique strain-induced reactivity, which can be harnessed in various chemical transformations. In this compound, the cyclopropyl group may play a role in enhancing the molecule's stability or acting as a site for further functionalization. Recent advancements in cyclopropane chemistry have opened new avenues for incorporating such groups into bioactive molecules, further expanding their potential applications.

The oxolane ring (also known as a tetrahydrofuran ring) is another critical component of this compound. Oxolanes are commonly used in organic synthesis due to their ability to form stable ethers and their compatibility with various reaction conditions. In this case, the oxolane ring likely serves as a structural scaffold, providing rigidity to the molecule and facilitating interactions with biological targets. Studies have shown that such rings can improve the pharmacokinetic properties of drugs, making them more suitable for therapeutic use.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The incorporation of the Fmoc group typically requires precise control over reaction conditions to ensure selective protection and activation. Researchers have developed novel strategies to optimize these steps, including the use of microwave-assisted synthesis and catalytic methods, which have significantly improved yields and purity.

In terms of applications, this compound has shown potential in several areas beyond drug delivery. For instance, its unique structure makes it an ideal candidate for use in advanced materials such as polymers and nanoparticles. The Fmoc group can act as a reactive site for polymerization or cross-linking reactions, enabling the creation of materials with tailored properties. Additionally, its compatibility with biological systems suggests its use in bioconjugation reactions, where it can serve as a linker between biomolecules and synthetic materials.

Recent research has also focused on understanding the biodegradation pathways of this compound. Given its complex structure, elucidating how it interacts with biological systems is crucial for assessing its safety and environmental impact. Studies have revealed that under certain enzymatic conditions, the Fmoc group can be selectively cleaved, leading to controlled release of bioactive fragments. This property is particularly valuable in designing biodegradable drug delivery systems that minimize environmental contamination.

In conclusion, 4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug delivery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.